Cas no 1806871-98-6 (Ethyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate)

• Product Name: Ethyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate
• CAS No: 1806871-98-6
• MF: C₉H₇BrF₂INO₂
• MW: 405.962661027908
• CID: 4862603
• Update Time: 2025-05-22

Ethyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate

• Inchi： 1S/C9H7BrF2INO2/c1-2-16-9(15)7-5(8(11)12)6(10)4(13)3-14-7/h3,8H,2H2,1H3
• InChI Key： SVYUSDYIMJPJHJ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)OCC)C(C(F)F)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate

Ethyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate: A Comprehensive Overview

Ethyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate is a highly specialized organic compound with the CAS number 1806871-98-6. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with bromine, iodine, a difluoromethyl group, and an ethyl ester group. These substituents confer it with distinctive electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of Ethyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate involves a series of intricate organic reactions. Researchers often employ multi-step synthesis strategies, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient construction of such complex molecules with high purity and yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in assembling the iodinated pyridine derivatives. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and reducing environmental impact.

The physical and chemical properties of this compound are critical for its application in various industries. The presence of halogen atoms (bromine and iodine) significantly influences its reactivity and stability. Bromine substitution at the 4-position introduces electron-withdrawing effects, while iodine at the 5-position contributes to its radiopacity, making it potentially useful in imaging technologies. The difluoromethyl group at the 3-position imparts additional electronic effects, enhancing the molecule's ability to participate in hydrogen bonding or other non-covalent interactions. These properties make Ethyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate a versatile building block for drug discovery and material design.

Recent studies have highlighted the potential of this compound as a lead molecule in drug development. Its structural features make it an attractive candidate for targeting specific biological pathways or enzymes. For example, researchers have explored its role as a kinase inhibitor due to its ability to bind to ATP-binding pockets on protein targets. Additionally, the ethyl ester group can be readily modified to introduce other functional groups, enabling further optimization of pharmacokinetic properties such as solubility and bioavailability.

In terms of environmental impact, understanding the fate and behavior of Ethyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate in different ecosystems is crucial for risk assessment. Studies have shown that this compound exhibits moderate persistence in aquatic environments due to its resistance to hydrolysis under standard conditions. However, microbial degradation pathways have been identified that can metabolize this compound into less harmful byproducts under certain conditions.

From a materials science perspective, this compound has shown promise as a precursor for advanced materials such as coordination polymers or metal-organic frameworks (MOFs). The halogen atoms serve as coordinating ligands that can bind with metal ions to form highly porous structures with applications in gas storage and catalysis.

In conclusion, Ethyl 4-bromo-3-(difluoromethyl)-5-iodopyridine-2-carboxylate is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables it to serve as both a valuable research tool and an industrial building block. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern science and technology.